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Cat. No.: B1671070

Get Quote

An overview of the potent and selective Hsp90 inhibitor, EC144, detailing its chemical

properties, mechanism of action, and key experimental findings.

Introduction
EC144 is a second-generation, synthetic, small-molecule inhibitor of Heat Shock Protein 90

(Hsp90), a molecular chaperone crucial for the stability and function of numerous client proteins

involved in cell growth, differentiation, and survival.[1] Due to its potent and selective inhibitory

activity against Hsp90, EC144 has emerged as a significant tool in cancer research and as a

potential therapeutic agent for various malignancies and inflammatory diseases.[1][2] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, pharmacology, and key experimental data related to EC144, intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Physicochemical Properties
EC144, with the chemical name 5-[2-Amino-4-chloro-7-[(4-methoxy-3,5-dimethyl-2-

pyridinyl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-methyl-4-pentyn-2-ol, is a pyrrolopyrimidine-
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based compound.[1] Its structure is characterized by a purine-like core, which is a common

feature among many Hsp90 inhibitors.[3]

Table 1: Physicochemical Properties of EC144

Property Value Reference(s)

CAS Number 911397-80-3

Molecular Formula C₂₁H₂₄ClN₅O₂

Molecular Weight 413.90 g/mol [4]

Solubility
Soluble to 100 mM in DMSO

and to 5 mM in ethanol.

Purity ≥98%

Storage Store at -20°C.

Pharmacology and Mechanism of Action
EC144 exerts its biological effects through the potent and selective inhibition of Hsp90.[1][5] It

binds to the ATP-binding pocket in the N-terminal domain of Hsp90, thereby competitively

inhibiting the chaperone's ATPase activity, which is essential for its function.[3] This inhibition

leads to the misfolding, destabilization, and subsequent proteasomal degradation of Hsp90

client proteins.[3] Many of these client proteins are oncoproteins critical for tumor cell

proliferation and survival, including Her-2.[1]

Table 2: Pharmacological Profile of EC144
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Parameter Value Target/System Reference(s)

IC₅₀ 1.1 nM Hsp90 [4][5]

Kᵢ 0.2 nM Hsp90

Selectivity

Ki values are 61 nM

for Grp94 and 255 nM

for TRAP1. No effect

(IC₅₀ >10 µM) against

a panel of 285

kinases.

Grp94, TRAP1,

Kinase Panel

EC₅₀ 14 nM
Her-2 degradation in

MCF-7 cells
[1]

Signaling Pathways
The inhibition of Hsp90 by EC144 has been shown to impact several downstream signaling

pathways. A key pathway affected is the Toll-like receptor 4 (TLR4) signaling cascade. In

cellular models, EC144 blocked LPS-induced TLR4 signaling by inhibiting the activation of key

downstream kinases including ERK1/2, MEK1/2, JNK, and p38 MAPK.[2] Notably, the NF-κB

pathway was not affected.[2] This mechanism underlies the observed suppression of systemic

TNF-α release in preclinical models.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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